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Compound of Interest

Compound Name: Sulfaethoxypyridazine-13C6

Cat. No.: B15555044

In-Depth Technical Guide to
Sulfaethoxypyridazine-*3*Ce

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of the stable
isotope-labeled compound, Sulfaethoxypyridazine-13Cs, a crucial tool in pharmacokinetic and
metabolic research.

Core Molecular Attributes

Sulfaethoxypyridazine is a sulfonamide antibiotic.[1][2][3][4] Its isotopically labeled form,
Sulfaethoxypyridazine-13Cs, incorporates six 13C atoms, providing a distinct mass signature for
analytical studies.

Quantitative Molecular Data

The fundamental molecular characteristics of both unlabeled Sulfaethoxypyridazine and its *3Ce
labeled counterpart are summarized below for direct comparison.
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Property Sulfaethoxypyridazine Sulfaethoxypyridazine-**Ce
Molecular Formula C12H14N4O3S[1][2][3][5] Ce[3C]eH14N4O3S[6]
Molecular Weight ( g/mol ) 294.33[2][3][5] 300.29[6]

Exact Mass (Da) 294.0787[4] ~300.0988

Experimental Protocols

The generation of Sulfaethoxypyridazine-t3Cs involves synthetic organic chemistry techniques
where a starting material containing six 13C atoms is incorporated into the final molecular
structure. While specific proprietary synthesis methods are not publicly detailed, a general
workflow can be conceptualized.

Conceptual Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of an isotopically
labeled active pharmaceutical ingredient (API) like Sulfaethoxypyridazine-13Ce.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.caymanchem.com/product/41698/sulfaethoxypyridazine
https://www.smolecule.com/products/s592505
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfaethoxypyridazine
https://www.lookchem.com/ProductWholeProperty_LCPL486162.htm
https://www.bocsci.com/product/sulfaethoxypyridazine-13c6-484954.html
https://www.smolecule.com/products/s592505
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfaethoxypyridazine
https://www.lookchem.com/ProductWholeProperty_LCPL486162.htm
https://www.bocsci.com/product/sulfaethoxypyridazine-13c6-484954.html
https://www.medkoo.com/products/60013
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[Procurement of 13Ce Labeled Precursor)

[Multi-step Chemical Synthesis}

Gurification by Chromatography (e.g., HPLCD

[Structural Verification (NMR, MSD

[Final Labeled Compound (Sulfaethoxypyridazine-13Cs))

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Sulfaethoxypyridazine-13Ce.

Signaling Pathways and Logical Relationships
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The primary utility of Sulfaethoxypyridazine-13Ce is as an internal standard in quantitative
bioanalysis or as a tracer in metabolic studies. The logical relationship between the unlabeled
drug and its stable isotope-labeled version is foundational to these applications.

Isotopic Relationship for Quantitative Analysis

The diagram below outlines the relationship between the native compound and its 13Cs labeled
analog in a typical mass spectrometry-based assay.
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Caption: Use of Sulfaethoxypyridazine-13Ce as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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